Cas no 29112-90-1 (2',5'-Difluoropropiophenone)

2',5'-Difluoropropiophenone structure

2',5'-Difluoropropiophenone structure

Product Name:2',5'-Difluoropropiophenone

CAS No:29112-90-1

MF:C₉H₈F₂O

MW:170.156029701233

MDL:MFCD00015509

CID:88797

PubChem ID:120137

Update Time:2024-10-30

2',5'-Difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

- 2,5-difluoropropiophenone
- 2',5'-Difluoropropiophenone
- 1-(2,5-difluorophenyl)-1-Propanone
- 1-(2,5-difluorophenyl)propan-1-one
- fr df bv2
- FT-0610369
- 29112-90-1
- EINECS 249-445-4
- 2',5'-Difluoropropiophenone, 97%
- AS-48011
- EN300-67087
- F17535
- Z285136956
- CC4U9T2VQB
- DTXSID80183365
- MFCD00015509
- CS-0101885
- BXLHXHGCQFJTLA-UHFFFAOYSA-N
- UNII-CC4U9T2VQB
- 1-Propanone, 1-(2,5-difluorophenyl)-
- Propiophenone, 2',5'-difluoro-
- SCHEMBL954719
- AKOS000161067
- 1-Propanone,1-(2,5-difluorophenyl)-
- DA-19180
- 2 inverted exclamation mark ,5 inverted exclamation mark -Difluoropropiophenone
- DTXCID90105856
- SY061770
- NS00049986
- MDL： MFCD00015509
- Inchi： 1S/C9H8F2O/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
- InChI Key： BXLHXHGCQFJTLA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(CC)=O)F

Computed Properties

Exact Mass: 170.05400
Monoisotopic Mass: 170.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.3
Topological Polar Surface Area: 17.1A^2

Experimental Properties

Color/Form: liquid
Density: 1,193g/cm
Boiling Point: 39 °C
Flash Point: 39-40°C/0.5mm
Refractive Index: 1.486
PSA: 17.07000
LogP: 2.55750
Solubility: Insoluble in water

2',5'-Difluoropropiophenone Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：S26;S36
HazardClass：IRRITANT
Risk Phrases：R36/38

2',5'-Difluoropropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004434-1g	2',5'-Difluoropropiophenone	29112-90-1	97%	1g	341.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004434-5g	2',5'-Difluoropropiophenone	29112-90-1	97%	5g	1186.0CNY	2021-07-13
TRC	D445448-10mg	2',5'-Difluoropropiophenone	29112-90-1		10mg	$ 50.00	2022-06-05
TRC	D445448-50mg	2',5'-Difluoropropiophenone	29112-90-1		50mg	$ 65.00	2022-06-05
TRC	D445448-100mg	2',5'-Difluoropropiophenone	29112-90-1		100mg	$ 80.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004434-5g	2',5'-Difluoropropiophenone	29112-90-1	97%	5g	1186CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004434-1g	2',5'-Difluoropropiophenone	29112-90-1	97%	1g	341CNY	2021-05-08
Alichem	A015031166-250mg	2',5'-Difluoropropiophenone	29112-90-1	97%	250mg	$475.20	2023-09-02
Alichem	A015031166-500mg	2',5'-Difluoropropiophenone	29112-90-1	97%	500mg	$823.15	2023-09-02
Alichem	A015031166-1g	2',5'-Difluoropropiophenone	29112-90-1	97%	1g	$1504.90	2023-09-02

2',5'-Difluoropropiophenone Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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